Cas no 696588-40-6 (Benzaldehyde, 4-[4-(dimethylamino)butoxy]-)

• Product Name: Benzaldehyde, 4-[4-(dimethylamino)butoxy]-
• CAS No: 696588-40-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4150218
• PubChem ID: 21421621
• Update Time: 2025-05-27

Benzaldehyde, 4-[4-(dimethylamino)butoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[4-(dimethylamino)butoxy]-
• 4-(4-(dimethylamino)butoxy)benzaldehyde
• CS-0455015
• AKOS005133796
• STL374084
• VS-11541
• starbld0021537
• SCHEMBL11734984
• 4-[4-(dimethylamino)butoxy]benzaldehyde
• 696588-40-6
• BBL032795

• Inchi： 1S/C13H19NO2/c1-14(2)9-3-4-10-16-13-7-5-12(11-15)6-8-13/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key： WJQBEHIQCILWGF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCCCN(C)C)C=C1

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzaldehyde, 4-[4-(dimethylamino)butoxy]-

Comprehensive Overview of Benzaldehyde, 4-[4-(dimethylamino)butoxy]- (CAS No. 696588-40-6)

Benzaldehyde, 4-[4-(dimethylamino)butoxy]- (CAS No. 696588-40-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzaldehyde core with a dimethylamino butoxy side chain, exhibits versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug synthesis and functional material development.

The growing interest in Benzaldehyde, 4-[4-(dimethylamino)butoxy]- is reflected in the surge of related searches on platforms like Google and AI-driven databases. Common queries include "696588-40-6 applications," "synthesis of 4-[4-(dimethylamino)butoxy]benzaldehyde," and "Benzaldehyde derivatives in drug discovery." These trends highlight the compound's relevance in cutting-edge research, especially in the context of green chemistry and sustainable synthesis methods, which are currently dominating scientific discourse.

From a structural perspective, Benzaldehyde, 4-[4-(dimethylamino)butoxy]- features a benzaldehyde moiety substituted at the para position with a 4-(dimethylamino)butoxy group. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The dimethylamino group enhances solubility in polar solvents, while the butoxy linker provides flexibility in molecular design. Such characteristics are crucial for developing bioactive molecules with optimized pharmacokinetic profiles.

In pharmaceutical research, Benzaldehyde, 4-[4-(dimethylamino)butoxy]- has been investigated as a precursor for novel therapeutic agents. Its structural motifs are frequently employed in the design of central nervous system (CNS) drugs and antimicrobial agents. Recent studies suggest potential applications in modulating neurotransmitter activity, aligning with the rising demand for neuroprotective compounds and cognitive enhancers. These findings resonate with the public's growing focus on mental health and neurodegenerative diseases, as evidenced by trending searches like "Alzheimer's drug development" and "natural cognitive boosters."

The compound's role in material science is equally noteworthy. Researchers are exploring its utility in photoactive materials and organic semiconductors, capitalizing on its electron-donating dimethylamino group. This aligns with the global push toward renewable energy technologies and flexible electronics, topics frequently searched alongside terms like "organic photovoltaic materials" and "conductive polymers." Such applications position Benzaldehyde, 4-[4-(dimethylamino)butoxy]- as a promising candidate for next-generation functional materials.

Synthetic approaches to Benzaldehyde, 4-[4-(dimethylamino)butoxy]- typically involve Williamson ether synthesis or nucleophilic aromatic substitution reactions. Recent advancements emphasize catalyst-free methods and microwave-assisted synthesis, addressing the industry's shift toward eco-friendly production. These innovations respond to the increasing public interest in "green chemistry solutions" and "sustainable manufacturing," as reflected in search engine analytics.

Quality control and characterization of Benzaldehyde, 4-[4-(dimethylamino)butoxy]- rely heavily on advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and verify structural integrity. These methods are critical for meeting regulatory standards in pharmaceutical and industrial applications, a concern frequently raised in queries like "analytical methods for benzaldehyde derivatives."

Market trends indicate steady growth in demand for Benzaldehyde, 4-[4-(dimethylamino)butoxy]-, particularly from the Asia-Pacific region where pharmaceutical and electronics industries are expanding rapidly. This correlates with search patterns showing increased interest in "specialty chemicals market analysis" and "chemical sourcing strategies." The compound's versatility ensures its continued relevance across multiple sectors, from cosmetic formulations to advanced material engineering.

Future research directions for Benzaldehyde, 4-[4-(dimethylamino)butoxy]- may explore its bioconjugation potential and nanomaterial integration. These avenues align with emerging technologies in targeted drug delivery and smart materials, addressing contemporary search trends like "nanotechnology in medicine" and "responsive material systems." As scientific understanding deepens, this compound is poised to play an increasingly important role in addressing modern technological and healthcare challenges.